2-({4-bromo-2-[(4-methyl-1-piperidinyl)carbonothioyl]phenoxy}methyl)benzonitrile

• IUPAC Name: 2-[[4-bromo-2-(4-methylpiperidine-1-carbothioyl)phenoxy]methyl]benzonitrile
• InChI: InChI=1S/C21H21BrN2OS/c1-15-8-10-24(11-9-15)21(26)19-12-18(22)6-7-20(19)25-14-17-5-3-2-4-16(17)13-23/h2-7,12,15H,8-11,14H2,1H3
• InChI Key: JUSCRIJDNSNCQI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=S)C2=C(C=CC(=C2)Br)OCC3=CC=CC=C3C#N
• Molecular Formula: C21H21BrN2OS
• Molecular Weight: 429.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It contains a piperidinyl group (a six-membered ring with one nitrogen atom), a carbonothioyl group (a carbon-sulfur double bond), and a phenoxy group (a phenyl ring attached to an oxygen atom). The bromo group is attached to the second carbon of the phenyl ring.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. As there is limited information available about this specific compound, it’s challenging to provide a detailed mechanism of action.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This might include investigating its reactivity, stability, and possible uses in various fields such as medicinal chemistry or material science.